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Compound of Interest

Compound Name: [1,2,4]Triazine-3-carbaldehyde
CAS No.: 954241-33-9
Cat. No.: B3432081
Get Quote
. J

Executive Technical Summary

1,2,4-Triazine-3-carbaldehyde represents a class of electron-deficient N-heterocycles used as
dienes in Inverse Electron Demand Diels-Alder (IEDDA) reactions and as precursors for
bioactive hydrazones.[1]

The "Hydration Trap": Researchers must be aware that in the presence of water or protic
solvents (MeOH, EtOH), the C3-formyl group and the N4-C5 bond activate to form gem-diols or
hemiacetals.[1] Standard NMR in

often yields the hemiacetal spectrum, not the free aldehyde.
Core Physicochemical Profile[1]
¢ Molecular Formula:

[1]

¢ Molecular Weight: 109.09 g/mol [1]
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e Appearance: Typically a yellow-to-orange solid (due to

transitions).[1]

e Solubility: Soluble in DMSO, DMF, DCM,; reacts with water/alcohols.[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Note: Data is reported in DMSO-d6 or CDCI3 to minimize hemiacetal formation.[1]

1H NMR Data (Proton)

The aldehyde proton is distinctively downfield. The ring protons (H5, H6) appear as doublets in
the parent, or are replaced by alkyl signals in analogs.[1]
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Chemical Shift
. ( o . Assignment /
Position Multiplicity Integration
Notes

» Ppm)

Characteristic
aldehyde proton.

[1] Disappears
CHO 9.80 — 10.05 Singlet (s) 1H upon

shake

(hydration).

Parent only.[1]

Deshielded by
H-5 9.10-9.30 Doublet (d) 1H adjacent N4.[1]

Hz.

Parent only.[1]

H-6 8.70-8.90 Doublet (d) 1H _
Adjacent to N1.

In 5,6-dimethyl
analog.[1]

5-CH3 2.65-2.80 Singlet (s) 3H Downfield due to
ring electron

deficiency.[1]

In 5,6-dimethyl

6-CH3 2.55-2.70 Singlet (s) 3H
analog.[1]

13C NMR Data (Carbon)

The carbonyl carbon is the diagnostic peak.
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Chemical Shift (
Position Type Notes

» PpmM)

High shift typical of

electron-poor

C=0 188.0 - 191.5 Carbonyl ]
heterocyclic
aldehydes.

C-3 160.0 - 163.0 Quaternary Ipso to the aldehyde.
High shift due to C=N

C-5 155.0 - 158.0 CHor C-q
character.[1]

C-6 150.0 — 154.0 CHor C-q

B. Infrared (IR) Spectroscopy

Key functional group stretches confirm the aldehyde and the aromatic triazine core.

e (Carbonyl): 1715 — 1730 cm~1 (Strong).[1] Note: If a broad band appears at 3400 cm~* and
carbonyl weakens, sample is hydrated.[1]

e (Ring): 1580 — 1600 cm~* (Medium/Strong).[1]

e (Aldehyde): 2850 & 2750 cm~1 (Fermi doublet, often weak).[1]

C. Mass Spectrometry (MS) Fragmentation
lonization Mode: EI (70 eV) or ESI+. Molecular lon:

109

1]

Fragmentation Pathway: The 1,2,4-triazine core characteristically undergoes a Retro-Diels-
Alder (rDA) type fragmentation, losing a molecule of Nitrogen (

)-[1]
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Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathway for 1,2,4-triazine-3-carbaldehyde.[1]

Experimental Protocol: Synthesis & Handling

Since the commercial supply is limited and unstable, in-situ generation or fresh synthesis of the
5,6-dimethyl analog is the standard workflow for verification.[1]

Method: Selenium Dioxide Oxidation of 3-Methyl-1,2,4-
Triazines

This protocol converts the stable 3-methyl precursor to the aldehyde.[1]
Reagents:

e 3,5,6-Trimethyl-1,2,4-triazine (Precursor)[1]

e Selenium Dioxide (

)]

e Solvent: 1,4-Dioxane (dry)[1]

Step-by-Step Workflow:

e Preparation: Dissolve 3,5,6-trimethyl-1,2,4-triazine (1.0 eq) in 1,4-dioxane.
o Oxidation: Add pulverized

(1.2 eq).[1]
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Reflux: Heat to reflux (101°C) for 2—4 hours. Monitor by TLC (the aldehyde is more polar
than the methyl precursor).

Filtration: Cool and filter through a Celite pad to remove black Selenium metal (

)-[1]

Isolation: Evaporate solvent under reduced pressure.

o Critical Step: Do not use water during workup to prevent hydrate formation.[1]

Purification: Flash chromatography on silica gel (Eluent: DCM/EtOAC).

3-Methyl-1,2,4-Triazine

SeO2 / Dioxane
Reflux 4h

Reaction Mixture
(Aldehyde + Se metal)

Filter (Celite)
Remove Se(0)

Evaporation
(NO AQUEOUS WASH)

1,2,4-Triazine-3-Carbaldehyde
(Yellow Solid)
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Figure 2: Synthesis workflow via SeO2 oxidation preventing hydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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